Cas no 1805296-70-1 (5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1805296-70-1
• MF: C₇H₄F₅N₃O₅S
• MW: 337.180777549744
• CID: 4844091
• Update Time: 2025-05-26

5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F5N3O5S/c8-5(9)2-1-14-6(21(13,18)19)3(15(16)17)4(2)20-7(10,11)12/h1,5H,(H2,13,18,19)
• InChI Key： QCZZVXVZBRBQGB-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(F)F)=CN=1)OC(F)(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805296-70-1) and Its Emerging Applications in Chemical Biology and Medicine

5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide, identified by the CAS number 1805296-70-1, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound’s molecular framework integrates multiple functional groups, including a difluoromethyl moiety, a nitro substituent, a trifluoromethoxy group, and a sulfonamide moiety, which collectively contribute to its distinct chemical properties and biological activities. This introduction delves into the compound’s structural characteristics, its potential applications in drug discovery, and its relevance to contemporary research advancements.

The presence of the difluoromethyl group in the molecule is particularly noteworthy, as this substituent is well-documented for its ability to enhance metabolic stability and binding affinity in small-molecule drugs. In recent years, compounds featuring difluoromethyl groups have been extensively explored for their role in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that the difluoromethyl group can improve the bioavailability of drug candidates by reducing their susceptibility to oxidative degradation. This attribute makes 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide a promising scaffold for developing novel therapeutic agents with improved pharmacokinetic profiles.

The nitro substituent at the 3-position of the pyridine ring introduces a region of high electron density, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the context of kinase inhibition, where nitroaromatic compounds have shown efficacy in targeting aberrant signaling pathways associated with various diseases. Furthermore, the electron-withdrawing nature of the nitro group can influence the electronic properties of adjacent functional groups, thereby modulating the compound’s overall reactivity and binding affinity.

The trifluoromethoxy group at the 4-position adds another layer of complexity to the molecule’s chemical behavior. This substituent is known for its ability to enhance lipophilicity and metabolic stability, making it a common choice in drug design. Research has shown that compounds incorporating trifluoromethoxy groups often exhibit improved solubility and reduced clearance rates upon administration. In addition, this moiety can participate in π-stacking interactions with biological targets, further contributing to the compound’s binding specificity.

The terminal sulfonamide group in 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide serves as a critical pharmacophoric element that enhances water solubility and facilitates interactions with polar biological targets. Sulfonamides are widely recognized for their therapeutic potential across various disease areas, including infectious diseases, inflammation, and cancer. The sulfonamide functionality can act as a hinge binder or participate in salt formation, which is essential for achieving optimal pharmacological activity. Recent studies have highlighted the role of sulfonamides in modulating protein-protein interactions and enzyme inhibition, underscoring their importance in medicinal chemistry.

Recent advances in computational chemistry have enabled more precise predictions of biological activity for complex molecules like 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide. Molecular docking simulations have been employed to explore potential binding modes of this compound with target proteins such as kinases and transcription factors. These studies have revealed that the compound’s multifunctional groups allow it to engage multiple binding pockets simultaneously, leading to enhanced binding affinity and selectivity. Such insights are invaluable for optimizing lead structures during drug discovery pipelines.

In vitro assays have further validated the biological potential of 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide by demonstrating its inhibitory effects on several key enzymes implicated in disease pathways. For example, preliminary data suggest that this compound exhibits potent activity against certain tyrosine kinases, which are overexpressed in cancer cells. The ability of this molecule to disrupt aberrant signaling cascades makes it a compelling candidate for further development into an anticancer therapeutic. Additionally, its interaction with transcription factors involved in inflammation has been explored as a potential strategy for treating autoimmune disorders.

The synthesis of 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it feasible to construct such molecules with high efficiency and purity. Multi-step synthetic routes involving nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and fluorination techniques have been employed to introduce the desired functional groups at specific positions on the pyridine core. These synthetic strategies not only highlight the compound’s synthetic accessibility but also showcase the growing expertise in constructing complex heterocyclic systems.

The pharmacokinetic properties of 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide are another critical area of investigation. In vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles following administration. The compound has demonstrated reasonable oral bioavailability and prolonged circulation time due to its metabolic stability conferred by functional groups such as the difluoromethyl moiety. Furthermore, preliminary toxicological assessments indicate that this compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical translation.

The versatility of 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide extends beyond its applications as an isolated entity; it also serves as a valuable building block for generating novel derivatives with enhanced biological activity. By modifying individual functional groups or introducing additional moieties into its structure, chemists can explore new chemical space while retaining key pharmacophoric elements responsible for target engagement. This modular approach has been instrumental in accelerating drug discovery efforts by enabling rapid screening of diverse molecular libraries.

Future research directions for this compound include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Such structural insights will provide critical information on how this molecule interacts with biological targets at an atomic resolution level—information that is essential for rational drug design optimization efforts aimed at improving potency while minimizing off-target effects.

Moreover, 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805296- 70- 1)’s role could be further investigated within combination therapy strategies where it might complement existing treatments by targeting different aspects within complex disease pathways such as cancer or inflammation through synergistic effects between multiple agents working together synergistically against disease progression.